Cas no 12128-13-1 (Molybdenum, dicarbonyl(h5-2,4-cyclopentadien-1-yl)nitrosyl-)

• Product Name: Molybdenum, dicarbonyl(h5-2,4-cyclopentadien-1-yl)nitrosyl-
• CAS No: 12128-13-1
• MF: C₇H₅MoNO₃
• MW: 247.059504270554
• CID: 140429
• PubChem ID: 42622143
• Update Time: 2025-04-19

Molybdenum, dicarbonyl(h5-2,4-cyclopentadien-1-yl)nitrosyl- Chemical and Physical Properties

Names and Identifiers

• Molybdenum, dicarbonyl(h5-2,4-cyclopentadien-1-yl)nitrosyl-
• Dicarbonylcyclopentadienylnitrosylmolybdenum
• Cyclopentadienylmolybdenumdicarbonyl nitrosyl (6CI)
• Dicarbonyl(h5-cyclopentadienyl)(nitrosyl)molybdenum
• Dicarbonyl-p-cyclopentadienylnitrosylmolybdenum
• Molybdenum, dicarbonyl-p-cyclopentadienylnitrosyl- (8CI)
• Molybdenum,nitrosyldicarbonylcyclopentadienyl- (7CI)
• NSC 114716
• Cyclopentadienylmolybdenum dicarbonyl nitrosyl
• 12128-13-1
• azanylidyneoxidanium;carbon monoxide;cyclopenta-1,3-diene;molybdenum

• Inchi： 1S/C5H5.2CO.Mo.NO/c1-2-4-5-3-1;2*1-2;;1-2/h1-5H;;;;/q-1;;;;+1
• InChI Key： MTFQAMVEVLKZSW-UHFFFAOYSA-N
• SMILES： [Mo].[O+]#N.[O+]#[C-].[O+]#[C-].[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 31.00583
• Monoisotopic Mass: 244.901051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 78.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8

Experimental Properties

• PSA: 40.92
• LogP: 0.89390